![molecular formula C6H12N2O3 B6185413 3-[nitroso(propan-2-yl)amino]propanoic acid CAS No. 2624134-23-0](/img/no-structure.png)
3-[nitroso(propan-2-yl)amino]propanoic acid
Overview
Description
3-[Nitroso(propan-2-yl)amino]propanoic acid (NPPA) is an organic compound that is widely used in scientific research for its various applications. NPPA is an important compound for its ability to act as a nitroso-reductase in biochemical reactions, and its properties make it a useful tool for various laboratory experiments.
Scientific Research Applications
3-[nitroso(propan-2-yl)amino]propanoic acid has a wide range of applications in scientific research. It has been used as a nitroso-reductase in biochemical reactions, as a reagent in organic synthesis, and as a catalyst in various organic reactions. It has also been used in the synthesis of various polymers and as a stabilizing agent for proteins. Additionally, 3-[nitroso(propan-2-yl)amino]propanoic acid has been used in the study of enzyme mechanisms and in the study of the structure and function of proteins.
Mechanism of Action
3-[nitroso(propan-2-yl)amino]propanoic acid acts as a nitroso-reductase in biochemical reactions. It is capable of reducing nitroso compounds to nitro compounds, which can then be further reduced to form amines. The nitroso-reduction reaction is catalyzed by the enzyme nitroso-reductase, which is present in many organisms. The enzyme catalyzes the reaction by transferring electrons from the nitroso compound to the nitro compound, resulting in the formation of an amine.
Biochemical and Physiological Effects
3-[nitroso(propan-2-yl)amino]propanoic acid has been shown to have a number of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme nitroso-reductase, which is involved in the nitroso-reduction reaction. Additionally, 3-[nitroso(propan-2-yl)amino]propanoic acid has been shown to inhibit the growth of various bacteria, including Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus. 3-[nitroso(propan-2-yl)amino]propanoic acid has also been shown to have an inhibitory effect on the enzyme xanthine oxidase, which is involved in the metabolism of purines.
Advantages and Limitations for Lab Experiments
3-[nitroso(propan-2-yl)amino]propanoic acid has a number of advantages for laboratory experiments. It is a relatively stable compound, with a long shelf life. It is also relatively inexpensive and easy to obtain. Additionally, it is non-toxic and has a low vapor pressure, making it safe to handle in the laboratory. However, 3-[nitroso(propan-2-yl)amino]propanoic acid has a few limitations. It is not very soluble in water, and it is not very stable in acidic or basic solutions.
Future Directions
3-[nitroso(propan-2-yl)amino]propanoic acid has a wide range of potential applications in scientific research. It could be used in the study of enzyme mechanisms, as a reagent in organic synthesis, and as a catalyst in various organic reactions. Additionally, 3-[nitroso(propan-2-yl)amino]propanoic acid could be used in the synthesis of various polymers and as a stabilizing agent for proteins. Additionally, 3-[nitroso(propan-2-yl)amino]propanoic acid could be used in the study of the structure and function of proteins and in the study of drug metabolism. Finally, 3-[nitroso(propan-2-yl)amino]propanoic acid could be used in the development of new drugs and drug delivery systems.
Synthesis Methods
3-[nitroso(propan-2-yl)amino]propanoic acid can be synthesized in a two-step process. The first step consists of the reaction of 2-nitropropane-1,3-diamine with an aqueous solution of sodium nitrite to form a mixture of the nitroso and nitro derivatives. The second step involves the reaction of the nitroso derivative with aqueous sodium hydroxide to form 3-[nitroso(propan-2-yl)amino]propanoic acid. The reaction is carried out in an aqueous solution at a temperature of 25°C and a pH of 8.5-9.5.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[nitroso(propan-2-yl)amino]propanoic acid involves the conversion of propanoic acid to the final product through a series of chemical reactions.", "Starting Materials": [ "Propanoic acid", "Nitrous acid", "Isopropylamine", "Sodium nitrite", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Propanoic acid is reacted with isopropylamine in the presence of sodium hydroxide to form N-(propan-2-yl)propanamide.", "Step 2: N-(propan-2-yl)propanamide is then reacted with nitrous acid to form N-nitroso-N-(propan-2-yl)propanamide.", "Step 3: N-nitroso-N-(propan-2-yl)propanamide is hydrolyzed with hydrochloric acid to form 3-[nitroso(propan-2-yl)amino]propanoic acid.", "Step 4: The final product is purified by recrystallization from ethanol." ] } | |
CAS RN |
2624134-23-0 |
Product Name |
3-[nitroso(propan-2-yl)amino]propanoic acid |
Molecular Formula |
C6H12N2O3 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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